molecular formula C13H18O2 B14854345 3-(Cyclohexyloxy)-2-methylphenol

3-(Cyclohexyloxy)-2-methylphenol

Cat. No.: B14854345
M. Wt: 206.28 g/mol
InChI Key: WGTNYTVAJDNNNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Cyclohexyloxy)-2-methylphenol is a phenolic compound characterized by a benzene ring substituted with a cyclohexyloxy group (–O–C₆H₁₁) at position 3 and a methyl group (–CH₃) at position 2. The cyclohexyloxy moiety introduces significant hydrophobicity, while the phenolic hydroxyl group (–OH) confers acidity (pKa ~10) and hydrogen-bonding capabilities. While direct synthesis data for this compound are absent in the provided evidence, analogous phenolic derivatives (e.g., 4-(benzyloxy)-3-phenethoxyphenol) are synthesized via etherification and oxidation steps, achieving yields up to 96% .

Properties

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

3-cyclohexyloxy-2-methylphenol

InChI

InChI=1S/C13H18O2/c1-10-12(14)8-5-9-13(10)15-11-6-3-2-4-7-11/h5,8-9,11,14H,2-4,6-7H2,1H3

InChI Key

WGTNYTVAJDNNNP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1OC2CCCCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-2-methylphenol can be achieved through several methods. One common approach is the Williamson Ether Synthesis, where an alkyl halide undergoes nucleophilic substitution by an alkoxide to form an ether . In this case, cyclohexanol can be converted to cyclohexyloxy by reacting with a suitable alkyl halide under basic conditions.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of high-quality 3-(Cyclohexyloxy)-2-methylphenol.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-2-methylphenol undergoes various chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinones.

    Reduction: The compound can be reduced to form cyclohexanol derivatives.

    Substitution: Electrophilic aromatic substitution reactions can occur at the phenol ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Reagents like halogens and nitrating agents are employed under acidic or basic conditions.

Major Products

The major products formed from these reactions include quinones, cyclohexanol derivatives, and various substituted phenols.

Scientific Research Applications

3-(Cyclohexyloxy)-2-methylphenol has diverse applications in scientific research:

    Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

    Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

    Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-2-methylphenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and electron transfer reactions, influencing various biochemical processes. The cyclohexyloxy group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes and cellular components.

Comparison with Similar Compounds

(a) 5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol (CP 47,497)

  • Structure: Features a 2-(3-hydroxycyclohexyl)phenol backbone with a 5-position alkyl substitution.
  • Key Differences : The target compound lacks the 5-position alkyl chain and replaces the 3-hydroxycyclohexyl group with a 3-cyclohexyloxy group. This reduces hydrogen-bonding capacity but enhances hydrolytic stability.
  • Regulatory Status: Classified as a controlled substance due to cannabinoid receptor affinity, unlike 3-(Cyclohexyloxy)-2-methylphenol, which lacks documented psychoactive properties .

(b) 3-[4-(Cyclohexyloxy)-3,5-dimethylphenyl]prop-2-enoic Acid

  • Structure: Aromatic ring with 4-cyclohexyloxy, 3,5-dimethyl, and a propenoic acid substituent.
  • Key Differences: The carboxylic acid group (–COOH) increases acidity (pKa ~4-5) and reactivity compared to the phenolic –OH.

(c) 3-(Cyclohexyloxy)benzenepropanol

  • Structure: Benzene ring with 3-cyclohexyloxy and a propanol (–CH₂CH₂CH₂OH) substituent.
  • Key Differences: The propanol chain introduces a secondary hydroxyl group, improving water solubility and enabling esterification.

Physicochemical Properties Comparison

Compound Key Functional Groups LogP* Water Solubility Acidity (pKa)
3-(Cyclohexyloxy)-2-methylphenol –OH, –O–C₆H₁₁, –CH₃ ~3.5 Low ~10
CP 47,497 –OH (phenolic), –C(CH₃)₂C₅H₁₁ ~6.0 Very low ~10
3-[4-(Cyclohexyloxy)...prop-2-enoic Acid –COOH, –O–C₆H₁₁, –CH₃ ~2.8 Moderate ~4.5
3-(Cyclohexyloxy)benzenepropanol –OH (aliphatic), –O–C₆H₁₁ ~2.0 High ~16 (alcoholic –OH)

*Estimated using fragment-based methods (e.g., Moriguchi LogP).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.